Cas no 120781-00-2 (4-bromo-1-methyl-1H-Imidazole-5-carboxylic acid methyl ester)

• Product Name: 4-bromo-1-methyl-1H-Imidazole-5-carboxylic acid methyl ester
• CAS No: 120781-00-2
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• MDL: MFCD02179559
• CID: 1101834
• PubChem ID: 85593224
• Update Time: 2025-04-20

4-bromo-1-methyl-1H-Imidazole-5-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-methyl-1H-Imidazole-5-carboxylic acid methyl ester
• Methyl 1-methyl-4-bromo-5-imidazolecarboxylate
• CS-0342281
• METHYL 5-BROMO-3-METHYLIMIDAZOLE-4-CARBOXYLATE
• G62897
• 1H-Imidazole-5-carboxylic acid, 4-bromo-1-methyl-, methyl ester
• VEA78100
• MFCD02179559
• SB31734
• SCHEMBL23992032
• Methyl 4-bromo-1-methyl-1H-imidazole-5-carboxylate
• 120781-00-2

• MDL： MFCD02179559
• Inchi： 1S/C6H7BrN2O2/c1-9-3-8-5(7)4(9)6(10)11-2/h3H,1-2H3
• InChI Key： RMSUVILQYCFVRD-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)N(C=N1)C

Computed Properties

• Exact Mass: 217.96909g/mol
• Monoisotopic Mass: 217.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.1Ų